Cas no 1361511-10-5 (2'-Nitro-2,3,6,3'-Tetrachlorobiphenyl)

• Product Name: 2'-Nitro-2,3,6,3'-Tetrachlorobiphenyl
• CAS No: 1361511-10-5
• MF: C₁₂H₅Cl₄NO₂
• MW: 336.985599279404
• CID: 5000101
• Update Time: 2025-05-24

2'-Nitro-2,3,6,3'-Tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Nitro-2,3,6,3'-Tetrachlorobiphenyl

• Inchi： 1S/C12H5Cl4NO2/c13-7-4-5-8(14)11(16)10(7)6-2-1-3-9(15)12(6)17(18)19/h1-5H
• InChI Key： ZXFHFIZYSAQXAT-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C=CC=C(C=1[N+](=O)[O-])Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 338
• XLogP3: 5.2
• Topological Polar Surface Area: 45.8

Additional information on 2'-Nitro-2,3,6,3'-Tetrachlorobiphenyl

Research Brief on 2'-Nitro-2,3,6,3'-Tetrachlorobiphenyl (CAS: 1361511-10-5) in Chemical and Biomedical Applications

2'-Nitro-2,3,6,3'-Tetrachlorobiphenyl (CAS: 1361511-10-5) is a chlorinated biphenyl derivative that has garnered significant attention in recent chemical and biomedical research due to its unique structural properties and potential applications. This compound belongs to the broader class of polychlorinated biphenyls (PCBs), which have been extensively studied for their environmental persistence and biological effects. However, the nitro-substituted variant presents distinct chemical reactivity and biological interactions, making it a subject of interest in both synthetic chemistry and toxicology studies.

Recent studies have focused on the synthesis and characterization of 2'-Nitro-2,3,6,3'-Tetrachlorobiphenyl, with particular emphasis on its stability and reactivity under various conditions. Advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), have been employed to elucidate its molecular structure and confirm its purity. These efforts are critical for ensuring the reliability of subsequent biological and environmental studies involving this compound.

In the biomedical realm, researchers have investigated the potential toxicological effects of 2'-Nitro-2,3,6,3'-Tetrachlorobiphenyl, given its structural similarity to other PCBs known for their endocrine-disrupting properties. Preliminary in vitro studies suggest that this compound may interact with cellular receptors, such as the aryl hydrocarbon receptor (AhR), which plays a key role in mediating the toxic effects of dioxin-like compounds. These findings underscore the need for further research to assess its environmental and health impacts.

Another area of interest is the potential application of 2'-Nitro-2,3,6,3'-Tetrachlorobiphenyl in material science. Its unique electronic properties, attributed to the nitro and chloro substituents, make it a candidate for use in organic electronic devices. Recent experiments have explored its behavior in thin-film transistors and other electronic components, though challenges related to its environmental stability remain to be addressed.

In conclusion, 2'-Nitro-2,3,6,3'-Tetrachlorobiphenyl (CAS: 1361511-10-5) represents a compound of significant interdisciplinary interest. Its synthesis, characterization, and potential applications in toxicology and material science highlight its versatility. However, further research is necessary to fully understand its biological interactions and environmental fate, as well as to explore its practical applications in technology and medicine.